Cas no 133164-08-6 ((2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid)

• Product Name: (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid
• CAS No: 133164-08-6
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 4584380
• PubChem ID: 10062594
• Update Time: 2025-11-02

(2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-((S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid
• AKOS037650683
• CS-15174
• C13128
• (2S,3R)-3-((S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoicacid
• CS-0009845
• 133164-08-6
• (2S,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
• (2S,3R)-3-methoxy-2-methyl-3-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]propanoic acid
• SCHEMBL13893441
• (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C14H25NO5/c1-9(12(16)17)11(19-5)10-7-6-8-15(10)13(18)20-14(2,3)4/h9-11H,6-8H2,1-5H3,(H,16,17)/t9-,10-,11+/m0/s1
• InChI Key： LNEHHTWYEBGHBY-GARJFASQSA-N
• SMILES： O(C)[C@H]([C@@H](C(=O)O)C)[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid

Recent Advances in the Study of (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid (CAS: 133164-08-6)

The compound (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid (CAS: 133164-08-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. This chiral compound, characterized by its complex stereochemistry, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential.

One of the most notable advancements in the synthesis of this compound involves the development of asymmetric catalytic methods to achieve high enantiomeric purity. Researchers have reported improved yields and selectivity using novel palladium and organocatalytic systems. These methods not only enhance the efficiency of production but also reduce the environmental impact by minimizing the use of hazardous reagents. The compound's structural complexity, particularly its tert-butoxycarbonyl (Boc) protected pyrrolidine ring and methoxy-methylpropanoic acid moiety, makes it a valuable scaffold for further derivatization.

In terms of biological activity, recent investigations have highlighted the role of (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid as a precursor in the synthesis of protease inhibitors. Proteases are critical targets in the treatment of diseases such as HIV, hepatitis C, and certain cancers. The compound's ability to mimic natural peptide substrates makes it a promising candidate for the development of next-generation inhibitors. Preliminary in vitro studies have demonstrated its efficacy in blocking viral protease activity, with IC50 values in the nanomolar range.

Furthermore, the pharmacokinetic properties of this compound have been a subject of recent research. Studies have shown that the Boc-protected pyrrolidine ring enhances the compound's stability in physiological conditions, while the methoxy and methyl groups contribute to its lipophilicity, facilitating membrane penetration. These properties are crucial for its potential use as a drug candidate, as they influence bioavailability and tissue distribution. Animal models have indicated favorable absorption and excretion profiles, though further optimization may be required to minimize off-target effects.

Another area of interest is the compound's application in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles and liposomes to enhance the specificity and efficacy of therapeutic agents. The compound's functional groups allow for facile modification, enabling the attachment of targeting ligands and imaging probes. Such multifunctional systems hold promise for theranostic applications, combining therapy and diagnostics in a single platform.

Despite these advancements, challenges remain in the large-scale production and clinical translation of (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid. Issues such as cost-effectiveness, scalability of synthetic methods, and potential toxicity need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic applications.

In conclusion, (2S,3R)-3-((S)-1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid (CAS: 133164-08-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic optimization, biological activity, and potential therapeutic applications. Continued research and development efforts are expected to further unlock its potential, paving the way for novel treatments in various diseases.